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Compound of Interest

Compound Name:
Ethyl 2-

oxocyclohexanecarboxylate

Cat. No.: B158149 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the critical safety, handling, and storage protocols

for ethyl 2-oxocyclohexanecarboxylate (CAS No. 1655-07-8). Adherence to these guidelines

is essential to ensure a safe laboratory environment and maintain the integrity of the chemical.

Hazard Identification and Classification
Ethyl 2-oxocyclohexanecarboxylate is classified as a hazardous chemical.[1][2] It is a

combustible liquid that can cause skin and serious eye irritation, as well as respiratory irritation.

[1][3][4]

GHS Hazard Statements:

H315: Causes skin irritation[3]

H319: Causes serious eye irritation[3]

H335: May cause respiratory irritation[3][4]

Combustible Liquid[1][5]

Signal Word: Warning[1][2]
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Quantitative Data Summary
The following tables summarize the key quantitative physical, chemical, and safety data for

ethyl 2-oxocyclohexanecarboxylate.

Table 1: Physical and Chemical Properties

Property Value Source(s)

Molecular Formula C₉H₁₄O₃ [3][6][7]

Molecular Weight 170.21 g/mol [3][6][7]

Appearance
Clear, colorless to pale yellow

liquid
[6][7][8]

Odor Odorless to mild, fruity odor [1][2][6]

Boiling Point 106 °C @ 11 mmHg [1][2][7][8][9]

Density 1.060 - 1.064 g/mL at 25 °C [1][2][7][9][10]

Flash Point 85 °C / 185 °F (closed cup) [1][2][5]

Refractive Index n20/D 1.477 [7][9][10]

Water Solubility Soluble in water [6][8]

Table 2: Safety and Hazard Data

Parameter Value Source(s)

GHS Hazard Class

Skin Irritation (Category 2),

Eye Irritation (Category 2A),

Specific Target Organ Toxicity -

Single Exposure (Category 3,

Respiratory tract irritation)

[1][3]

Storage Class Code 10 - Combustible liquids [10]

WGK (Water Hazard Class) WGK 3 [10]
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Experimental Protocols for Hazard Assessment
The irritation potential of a chemical like ethyl 2-oxocyclohexanecarboxylate is typically

determined using standardized methods, such as those outlined by the Organisation for

Economic Co-operation and Development (OECD). These protocols are designed to ensure

data consistency and animal welfare.

Skin Irritation Testing (OECD Guideline 439 & 404)
In vitro testing is the preferred method to reduce animal testing.[7]

Experimental Protocol: In Vitro Reconstructed Human Epidermis (RhE) Test (OECD TG 439)

Tissue Preparation: Commercially available Reconstructed Human Epidermis (RhE) models

are equilibrated in culture medium.[3][9]

Test Substance Application: A precise amount of ethyl 2-oxocyclohexanecarboxylate
(liquid or solid) is applied topically to the surface of the RhE tissue.[9]

Incubation: The treated tissues are incubated for a defined period (e.g., 60 minutes).[9]

Rinsing and Post-Incubation: The test substance is removed by rinsing, and the tissues are

transferred to fresh medium for a post-incubation recovery period (e.g., 42 hours).[9]

Viability Assessment: Cell viability is measured using a quantitative assay, most commonly

the MTT assay. This involves incubating the tissues with MTT solution, which is converted by

viable cells into a colored formazan product.[9]

Data Analysis: The amount of formazan is measured spectrophotometrically. A reduction in

cell viability below a certain threshold (typically ≤ 50%) compared to a negative control

indicates that the substance is an irritant.[3][9][11]

Eye Irritation Testing (OECD Guideline 405)
Should in vitro data be insufficient, in vivo testing may be considered as a last resort.

Experimental Protocol: Acute Eye Irritation/Corrosion Test (in vivo) (OECD TG 405)
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Animal Selection and Preparation: Healthy, young adult albino rabbits are used.[1][10] Both

eyes of each animal are examined 24 hours before the test to ensure no pre-existing

irritation or defects.[1]

Test Substance Instillation: A single dose of ethyl 2-oxocyclohexanecarboxylate is instilled

into the conjunctival sac of one eye of the rabbit. The other eye remains untreated and

serves as a control.[1][12]

Observation: The eyes are examined at 1, 24, 48, and 72 hours after application.[12]

Reactions are scored for the cornea (opacity), iris, and conjunctiva (redness and swelling).[5]

Data Analysis: The severity and reversibility of the observed ocular lesions are evaluated to

classify the substance's irritation potential.[12] The use of analgesics and anesthetics is

recommended to minimize animal pain and distress.[1]

Handling and Personal Protective Equipment (PPE)
Proper handling procedures and the use of appropriate PPE are mandatory to prevent

exposure.

Engineering Controls
Work in a well-ventilated area, preferably in a chemical fume hood, to keep airborne

concentrations low.[1][4]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[2]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the final barrier to exposure and must be strictly followed.

Eye and Face Protection: Wear chemical safety goggles that comply with OSHA 29 CFR

1910.133 or European Standard EN166.[11] A face shield may be necessary for splash

protection.

Skin Protection:
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Gloves: Wear appropriate protective gloves (e.g., nitrile or butyl rubber) to prevent skin

contact.[11] Inspect gloves for any signs of degradation or punctures before use.[11]

Change gloves frequently, especially after known or suspected contact with the chemical.

[12]

Lab Coat/Gown: A lab coat or a protective gown made of a low-permeability fabric with

long sleeves and a solid front is required.[11][13]

Respiratory Protection: Under normal conditions with adequate ventilation, respiratory

protection is not typically required.[4][11] If ventilation is insufficient or if vapors are

generated, use a NIOSH/MSHA-approved respirator with organic vapor cartridges.[11]

Hygiene Practices
Wash hands thoroughly with soap and water after handling and before eating, drinking,

smoking, or using the restroom.[1][4]

Do not eat, drink, or smoke in laboratory areas.[4][13]

Remove and wash contaminated clothing before reuse.[4][14]

Storage and Incompatibility
Proper storage is crucial for maintaining the chemical's stability and preventing hazardous

reactions.

Storage Conditions
Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][2][4][5][14]

Keep away from heat, sparks, open flames, and other sources of ignition.[1][2][4][5]

Store locked up.[1][14]

Recommended storage temperature can be at ambient temperatures or refrigerated (0-8 °C).

[6][7] Always follow the supplier's specific recommendations.

Incompatible Materials
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Acids: Avoid contact with strong acids.[1][2]

Bases: Avoid contact with strong bases.[1][2]

Reducing Agents: Keep away from strong reducing agents.[1][2]

Emergency Procedures
First Aid Measures

Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes. Remove contact lenses if present and easy to do. Continue rinsing. Get immediate

medical attention.[1][2][4]

Skin Contact: Wash off immediately with plenty of soap and water while removing all

contaminated clothing and shoes. Get medical attention if irritation develops or persists.[1][2]

[4]

Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing. If not breathing, give artificial respiration. If symptoms persist, call a physician.[1]

[2][4]

Ingestion: Clean mouth with water and drink plenty of water afterwards. Do NOT induce

vomiting. Get medical attention.[1][2]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, carbon dioxide (CO₂), dry chemical, or

chemical foam.[1] Water mist may be used to cool closed containers.[1]

Specific Hazards: The material is combustible and containers may explode when heated.[2]

Hazardous combustion products include carbon monoxide (CO) and carbon dioxide (CO₂).

[1][2]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[1][2]

Accidental Release Measures
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Personal Precautions: Remove all sources of ignition.[1][2] Use personal protective

equipment. Avoid breathing vapors, mist, or gas. Ensure adequate ventilation.[15]

Containment and Cleanup: Soak up with inert absorbent material such as sand, silica gel,

acid binder, or universal binder.[1][2] Place in a suitable, closed container for disposal.[1]

Logical Workflows and Diagrams
The following diagrams illustrate the recommended workflows for handling and storing ethyl 2-
oxocyclohexanecarboxylate.
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Caption: Standard workflow for handling ethyl 2-oxocyclohexanecarboxylate.
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Caption: Protocol for the safe storage of ethyl 2-oxocyclohexanecarboxylate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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